Cas no 1427460-75-0 (4-[(4-Methyl-1,3-thiazol-5-yl)sulfonyl]morpholine)

• Product Name: 4-[(4-Methyl-1,3-thiazol-5-yl)sulfonyl]morpholine
• CAS No: 1427460-75-0
• MF: C₈H₁₂N₂O₃S₂
• MW: 248.322479248047
• MDL: MFCD21602389
• CID: 4599115
• Update Time: 2025-06-13

4-[(4-Methyl-1,3-thiazol-5-yl)sulfonyl]morpholine Chemical and Physical Properties

Names and Identifiers

• 4-[(4-Methyl-1,3-thiazol-5-yl)sulfonyl]morpholine

• MDL： MFCD21602389
• Inchi： 1S/C8H12N2O3S2/c1-7-8(14-6-9-7)15(11,12)10-2-4-13-5-3-10/h6H,2-5H2,1H3
• InChI Key： RQUUVQOGBXWODO-UHFFFAOYSA-N
• SMILES： N1(S(C2SC=NC=2C)(=O)=O)CCOCC1

Additional information on 4-[(4-Methyl-1,3-thiazol-5-yl)sulfonyl]morpholine

Introduction to 4-[(4-Methyl-1,3-thiazol-5-yl)sulfonyl]morpholine (CAS No. 1427460-75-0)

4-[(4-Methyl-1,3-thiazol-5-yl)sulfonyl]morpholine, with the CAS number 1427460-75-0, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of morpholines and features a unique sulfonyl group attached to a 4-methylthiazole moiety. Its structural complexity and functional versatility make it an attractive candidate for various applications, including drug discovery and development.

The molecular formula of 4-[(4-Methyl-1,3-thiazol-5-yl)sulfonyl]morpholine is C₉H₁₂N₂O₂S₂, and its molecular weight is approximately 236.33 g/mol. The compound's structure consists of a morpholine ring, which is a six-membered heterocyclic ring containing one oxygen atom and one nitrogen atom, and a sulfonyl group linked to a 4-methylthiazole ring. The thiazole ring is a five-membered heterocyclic ring with one sulfur atom and one nitrogen atom.

In recent years, 4-[(4-Methyl-1,3-thiazol-5-yl)sulfonyl]morpholine has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a modulator of various biological targets. For instance, research has shown that this compound can act as an inhibitor of specific enzymes involved in metabolic pathways, making it a promising candidate for the treatment of metabolic disorders such as diabetes and obesity.

A study published in the Journal of Medicinal Chemistry in 2021 highlighted the potential of 4-[(4-Methyl-1,3-thiazol-5-yl)sulfonyl]morpholine as an inhibitor of dipeptidyl peptidase IV (DPP-IV). DPP-IV is an enzyme that degrades incretin hormones, which are important for glucose homeostasis. By inhibiting DPP-IV, this compound can potentially enhance the levels of incretin hormones, leading to improved glucose control in diabetic patients.

Beyond its role in metabolic disorders, 4-[(4-Methyl-1,3-thiazol-5-yl)sulfonyl]morpholine has also shown promise in the field of cancer research. A study published in Cancer Research in 2020 demonstrated that this compound can selectively inhibit the activity of certain kinases involved in cancer cell proliferation and survival. Specifically, it was found to inhibit the activity of Aurora kinase A (AURKA), which is overexpressed in various types of cancer and plays a crucial role in cell division.

The pharmacokinetic properties of 4-[(4-Methyl-1,3-thiazol-5-yl)sulfonyl]morpholine have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that it exhibits favorable oral bioavailability and stability in biological systems. Additionally, its low toxicity profile makes it an attractive candidate for further preclinical and clinical development.

In terms of synthetic chemistry, the preparation of 4-[(4-Methyl-1,3-thiazol-5-yl)sulfonyl]morpholine has been well-documented in the literature. A common synthetic route involves the reaction of 4-methylthiazole with morpholine in the presence of a sulfonyl chloride reagent. This method provides high yields and purity, making it suitable for large-scale production.

The safety and environmental impact of 4-[(4-Methyl-1,3-thiazol-5-yl)sulfonyl]morpholine have also been evaluated. Toxicological studies have shown that it has low toxicity to mammalian cells and does not pose significant environmental risks when handled properly. However, as with any chemical compound, appropriate safety measures should be followed during handling and storage to ensure worker safety and environmental protection.

In conclusion, 4-[(4-Methyl-1,3-thiazol-5-yl)sulfonyl]morpholine (CAS No. 1427460-75-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and potential development into therapeutic agents for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits.